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Compound of Interest

Compound Name: Butyl 4-methylbenzenesulfonate

Cat. No.: B1265389

CAS Number: 778-28-9
Synonyms: Butyl tosylate, n-Butyl p-toluenesulfonate, p-Toluenesulfonic acid butyl ester

This technical guide provides an in-depth overview of Butyl 4-methylbenzenesulfonate, a
versatile reagent in organic synthesis with applications in the preparation of complex
molecules, including those with potential therapeutic value. This document is intended for
researchers, scientists, and professionals involved in drug discovery and development.

Chemical and Physical Properties

Butyl 4-methylbenzenesulfonate is a stable and effective butylating agent. Its physical and
chemical properties are summarized in the table below, providing a quick reference for
laboratory use.
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Property Value

Molecular Formula C11H1603S

Molecular Weight 228.31 g/mol

Appearance Light yellow liquid

Boiling Point 170-172 °C at 10 mmHg.[1][2]
Density 1.12 g/mL

Flash Point 156.6 £ 19.3 °C

Storage Temperature Room temperature

Purity Typically >98%

Synthesis and Purification

The most common and efficient method for the synthesis of Butyl 4-methylbenzenesulfonate
is the tosylation of n-butanol. This reaction involves the treatment of n-butanol with p-
toluenesulfonyl chloride in the presence of a base, such as pyridine, to neutralize the
hydrochloric acid byproduct.[3]

Alternatively, esterification of 4-methylbenzenesulfonic acid with butanol, often with a
dehydrating agent, can also be employed.[3]

Experimental Protocol: Synthesis via Tosylation

This protocol is a representative procedure for the synthesis of Butyl 4-
methylbenzenesulfonate.

Materials:
e n-Butanol
o p-Toluenesulfonyl chloride

e Pyridine (anhydrous)
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Diethyl ether

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,
dissolve n-butanol (1.0 eq) in anhydrous pyridine.

Cool the solution to 0 °C in an ice bath.

Slowly add p-toluenesulfonyl chloride (1.1 eq) portion-wise, maintaining the temperature
below 5 °C.

Allow the reaction mixture to stir at 0 °C for 30 minutes and then at room temperature
overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice-cold 1 M hydrochloric acid to neutralize
the excess pyridine.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash successively with 1 M hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification:
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The crude Butyl 4-methylbenzenesulfonate can be purified by vacuum distillation (170-172
°C at 10 mmHg) to yield a colorless to light yellow liquid.[1][2]

Applications in Organic Synthesis

Butyl 4-methylbenzenesulfonate is primarily utilized as a butylation agent in organic
synthesis. The tosylate group is an excellent leaving group, facilitating nucleophilic substitution
reactions where the butyl group is transferred to a variety of nucleophiles, including amines,
phenols, and thiols. This reactivity makes it a valuable tool in the synthesis of a wide range of
organic compounds, including active pharmaceutical ingredients (APIs).

Role in the Synthesis of Biologically Active Molecules

While Butyl 4-methylbenzenesulfonate itself is not known to have significant biological
activity, its role as a synthetic intermediate is crucial in the development of therapeutic agents.
For instance, the introduction of a butyl group can modulate the lipophilicity and
pharmacokinetic properties of a drug candidate. Derivatives of 4-methylbenzenesulfonate have
been used in the synthesis of anticancer and antiviral compounds.

Experimental Workflow: Synthesis of a Quinazoline
Derivative

The following diagram illustrates a representative workflow for the synthesis of a substituted

quinazoline, a scaffold found in numerous anticancer agents, utilizing a tosylate intermediate
for alkylation. While this example may not use Butyl 4-methylbenzenesulfonate directly, it

demonstrates the application of the tosylate chemistry in a drug discovery context.
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Synthetic workflow for a quinazoline derivative.

Safety and Handling

Butyl 4-methylbenzenesulfonate is considered hazardous. It is harmful if swallowed and
causes skin and eye irritation. Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work
should be conducted in a well-ventilated fume hood.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Conclusion

Butyl 4-methylbenzenesulfonate is a valuable and versatile reagent in organic synthesis. Its
primary application as a butylation agent provides a reliable method for introducing butyl
groups into a wide array of molecules. For drug development professionals, this compound
serves as a key building block in the synthesis of complex pharmaceutical intermediates and

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1265389?utm_src=pdf-body
https://www.benchchem.com/product/b1265389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

active pharmaceutical ingredients. A thorough understanding of its properties, synthesis, and
handling is essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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